Cas no 393570-77-9 (Benzenamine, 3,3'-[[4-(diphenylphosphinyl)-1,3-phenylene]bis(oxy)]bis-)

• Product Name: Benzenamine, 3,3'-[[4-(diphenylphosphinyl)-1,3-phenylene]bis(oxy)]bis-
• CAS No: 393570-77-9
• MF: C₃₀H₂₅N₂O₃P
• MW: 492.504868268967
• CID: 1506172
• PubChem ID: 21951479
• Update Time: 2025-04-21

Benzenamine, 3,3'-[[4-(diphenylphosphinyl)-1,3-phenylene]bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,3'-[[4-(diphenylphosphinyl)-1,3-phenylene]bis(oxy)]bis-
• 3-[3-(3-aminophenoxy)-4-diphenylphosphorylphenoxy]aniline
• 3,3'-{[4-(Diphenylphosphoryl)-1,3-phenylene]bis(oxy)}dianiline
• DTXSID70620653
• 393570-77-9
• SCHEMBL2067588
• [2,4-bis(3-aminophenoxy)phenyl]diphenylphosphine oxide

• Inchi： 1S/C30H25N2O3P/c31-22-9-7-11-24(19-22)34-26-17-18-30(29(21-26)35-25-12-8-10-23(32)20-25)36(33,27-13-3-1-4-14-27)28-15-5-2-6-16-28/h1-21H,31-32H2
• InChI Key： JQGSAYZEEVEWNT-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1=CC=C(C=C1OC1C=CC=C(C=1)N)OC1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 492.16045
• Monoisotopic Mass: 492.16027966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.57